5-Chloropyrido[4,3-b]pyrazine

• IUPAC Name: 5-chloropyrido[3,4-b]pyrazine
• InChI: InChI=1S/C7H4ClN3/c8-7-6-5(1-2-11-7)9-3-4-10-6/h1-4H
• InChI Key: NUBUQZAPGNANJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C2=NC=CN=C21)Cl
• Molecular Formula: C7H4ClN3
• DSSTOX Substance ID: DTXSID20476329
• Molecular Weight: 165.58 g/mol
• CAS RN: 214045-82-6

Description

5-Chloropyrido[4,3-b]pyrazine is a chemical compound with the molecular formula C7H4ClN3. It has a molecular weight of 165.58.

Synthesis Analysis

Pyrrolopyrazine derivatives, which include 5-Chloropyrido[4,3-b]pyrazine, can be synthesized through various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation. The synthesis process of peptidomimetic with the pyrrolo[3,4-b]pyrazine core starts with “5-imino-5H-pyrrolo[3,4-b]pyrazin-7-amine” and interacts with N-protected amino acid hydrazides and amino acid.

Molecular Structure Analysis

The molecular structure of 5-Chloropyrido[4,3-b]pyrazine consists of a pyrrole ring and a pyrazine ring. The InChI code for this compound is 1S/C7H4ClN3/c8-7-6-5(1-2-11-7)9-3-4-10-6/h1-4H.

Chemical Reactions Analysis

While specific chemical reactions involving 5-Chloropyrido[4,3-b]pyrazine are not clearly mentioned in the search results, pyrrolopyrazine derivatives, in general, have been reported to exhibit various biological activities, indicating their potential involvement in a range of chemical reactions.

Physical And Chemical Properties Analysis

5-Chloropyrido[4,3-b]pyrazine is a solid at room temperature. It should be stored in an inert atmosphere.

Scientific Research Applications

Life Science Research

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Medicinal Chemistry

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Drug Discovery

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Peptidomimetic Synthesis

. These are small protein-like chains designed to mimic a peptide.

Material Science Research

. It’s been used in the development of new materials with unique properties.

Analytical Chemistry

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Safety and Hazards

The safety information for 5-Chloropyrido[4,3-b]pyrazine indicates that it may cause harm if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.

Future Directions

Pyrrolopyrazine derivatives, including 5-Chloropyrido[4,3-b]pyrazine, are considered attractive scaffolds for drug discovery research. The synthetic methods and biological activities of these compounds can help medicinal chemistry researchers design and synthesize new leads to treat various diseases.

Q & A

Q1: How is 5-chloropyrido[3,4-b]pyrazine synthesized?

A1: The research paper describes a synthetic method using 2-chloro-3,4-diaminopyridine as a starting material []. This compound reacts with various 1,2-dicarbonyl compounds to form the desired 5-chloropyrido[3,4-b]pyrazines. The reaction with unsymmetrical glyoxals leads to a mixture of two regioisomers, with 2-substituted pyrido[3,4-b]-pyrazines being the major product [].

Q2: Can the regiochemistry of the synthesized pyrido[3,4-b]pyrazines be determined?

A2: Yes, the research paper states that the regiochemistry of the synthesized compounds, specifically when using unsymmetrical glyoxals, was definitively determined using 2D-NMR experiments []. This technique allows for the identification and differentiation of the different isomers formed during the reaction.